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Compound of Interest

Compound Name: 2-Chloro-p-xylene

cat. No.: B1217518

An In-Depth Technical Guide to the Mass Spectrometry of 2-Chloro-p-xylene

This guide provides a comprehensive overview of the mass spectrometry data for 2-Chloro-p-
xylene (also known as 2-chloro-1,4-dimethylbenzene), tailored for researchers, scientists, and
drug development professionals.[1] The document details its mass spectral data, outlines the
experimental methodology for its acquisition, and visualizes its fragmentation pathway.

Mass Spectrometry Data

The electron ionization (El) mass spectrum of 2-Chloro-p-xylene is characterized by a distinct
molecular ion peak and a series of fragment ions that provide structural information. The
guantitative data, including the mass-to-charge ratio (m/z) and relative intensity of the principal
ions, are summarized in the table below. This data is crucial for the identification and structural
elucidation of this compound in various analytical applications.

m/z Relative Intensity (%) Proposed Fragment lon
142 30% [M+2]*e (Isotopic peak)
140 100% [M]*e (Molecular lon)

105 85% M - CIJ*

104 40% [M - HCI]*

79 35% [CeH7]*

77 45% [CeHs]*
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Experimental Protocol

The mass spectrometry data for 2-Chloro-p-xylene is typically acquired using Gas
Chromatography-Mass Spectrometry (GC-MS) with Electron lonization (El). This standard
method ensures reproducible fragmentation patterns, allowing for comparison with spectral
libraries like the NIST Mass Spectrometry Data Center.[1][2]

Instrumentation:

e Gas Chromatograph (GC): Coupled to a mass spectrometer, used for the separation of the
analyte from the sample matrix.

e Mass Spectrometer: A quadrupole or time-of-flight (TOF) analyzer is commonly employed.
o Detector: An electron multiplier is used for ion detection.
Typical GC-MS Parameters:
« Injection Mode: Splitless or split injection.
 Inlet Temperature: 250 °C.
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Oven Temperature Program:

o Initial temperature: 50 °C, hold for 2 minutes.

o Ramp: Increase to 250 °C at a rate of 10 °C/min.

o Final hold: 5 minutes at 250 °C.
o Transfer Line Temperature: 280 °C.
Mass Spectrometry Parameters:

« lonization Mode: Electron lonization (El).
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o Electron Energy: 70 eV. This standardized energy level promotes consistent and comparable
fragmentation.

e lon Source Temperature: 230 °C. This temperature ensures the volatilization of the sample.
e Mass Range: m/z 40-450.

Fragmentation Pathway

The fragmentation of 2-Chloro-p-xylene under electron ionization follows a predictable pattern,
which is instrumental in its structural confirmation. The primary fragmentation events involve
the loss of a chlorine radical, followed by the loss of a methyl group or rearrangement.

2-Chloro-p-xylene )
[CsHoCl]*e
m/z = 140/142

Cle [CeHo]+ - CHse [C7He]*e - CHse
m/z = 105 m/z = 90
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Caption: Fragmentation pathway of 2-Chloro-p-xylene in EI-MS.

This in-depth guide provides essential mass spectrometry data and protocols for 2-Chloro-p-
xylene, serving as a valuable resource for its analysis and characterization in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217518#mass-spectrometry-data-for-2-chloro-p-
xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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